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Compound of Interest

Compound Name: 8-(3-Pyridyl)theophylline

Cat. No.: B089744

For Researchers, Scientists, and Drug Development Professionals

Introduction

8-(3-Pyridyl)theophylline is a synthetic xanthine derivative that has garnered interest within
the scientific community for its potential therapeutic applications. As a member of the
substituted xanthine family, it shares a core structure with well-known compounds like caffeine
and theophylline. This structural similarity suggests a pharmacological profile that includes
antagonism of adenosine receptors and inhibition of phosphodiesterase (PDE) enzymes. Such
mechanisms of action are pivotal in the management of respiratory diseases like asthma and
chronic obstructive pulmonary disease (COPD), and may also hold promise in other therapeutic
areas. This technical guide provides a comprehensive overview of the synthesis, potential
mechanisms of action, and pharmacological effects of 8-(3-Pyridyl)theophylline, based on
available scientific literature.

Chemical and Physical Properties
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Property Value Source
Molecular Formula C12H11Ns02 PubChem
Molecular Weight 257.25 g/mol PubChem

1,3-dimethyl-8-(pyridin-3-
IUPAC Name ] ) PubChem
yl)-7H-purine-2,6-dione

CAS Number 1029-62-5 ChemicalBook

Synthesis

The synthesis of 8-(3-Pyridyl)theophylline can be achieved through the condensation of 5,6-
diamino-1,3-dimethyluracil with 3-pyridinecarboxaldehyde. A general experimental protocol is
outlined below.

Experimental Protocol: Synthesis of 8-(3-
Pyridyl)theophylline

Materials:

5,6-diamino-1,3-dimethyluracil

o 3-Pyridinecarboxaldehyde

e Acetonitrile (CHsCN)

o Water (H20)

e N-Bromosuccinimide (NBS)

o Azobisisobutyronitrile (AIBN)

o Ethyl acetate

e Methanol

Procedure:
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 In a round-bottom flask, a mixture of 5,6-diamino-1,3-dimethyluracil (1.0 equivalent) and 3-
pyridinecarboxaldehyde (1.0 equivalent) is stirred in a 9:1 solution of acetonitrile and water.

o A catalytic amount of AIBN (0.02 equivalents) is added to the stirring mixture.

e N-Bromosuccinimide (0.7 equivalents) is added portion-wise to the reaction mixture.
e The reaction is stirred at room temperature.

o Reaction progress is monitored by thin-layer chromatography (TLC).

e Upon completion, the precipitate is collected by vacuum filtration.

e The collected solid is washed with ethyl acetate and methanol to yield the purified 8-(3-
Pyridyl)theophylline.

Logical Workflow for Synthesis:
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stirring at Room Temperature 8-(3-Pyridyl)theophyliine
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« To cite this document: BenchChem. [8-(3-Pyridyl)theophylline: A Technical Overview of a
Promising Xanthine Derivative]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b089744#8-3-pyridyl-theophylline-as-a-xanthine-
derivative]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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